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Compound of Interest

Compound Name: Ferrous lactate

Cat. No.: B1158659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis and

purification methods for ferrous lactate. It is designed to equip researchers, scientists, and

professionals in drug development with detailed experimental protocols, comparative data, and

a thorough understanding of the chemical pathways and purification workflows involved in

producing high-purity ferrous lactate.

Introduction to Ferrous Lactate
Ferrous lactate, the iron(II) salt of lactic acid, is a widely utilized compound in the

pharmaceutical and food industries. It serves as an effective iron supplement for treating iron-

deficiency anemia due to its high bioavailability and lower incidence of gastrointestinal side

effects compared to other iron salts like ferrous sulfate.[1] In the food industry, it is used as a

color retention agent and a nutrient fortificant.[2][3] The quality and purity of ferrous lactate are

critical for its efficacy and safety, necessitating well-defined and controlled synthesis and

purification processes.

Synthesis of Ferrous Lactate
Several synthetic routes are employed for the production of ferrous lactate. The choice of

method often depends on factors such as the desired purity, yield, cost of starting materials,

and scalability. The most common methods are detailed below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1158659?utm_src=pdf-interest
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://patents.google.com/patent/RU2453149C1/en
https://en.wikipedia.org/wiki/Iron(II)_lactate
https://www.tiiips.com/m/tiiips/home?action=viewObject&oID=22364
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Double Displacement Reaction
This method involves the reaction of a soluble lactate salt with a soluble ferrous salt. The

precipitation of a less soluble inorganic salt drives the reaction forward, leaving ferrous lactate
in the aqueous solution.

This is a common laboratory and industrial method where an aqueous solution of calcium

lactate is reacted with ferrous sulfate. Calcium sulfate, which has low solubility, precipitates out

of the solution and is removed by filtration.[2]

Reaction: Ca(C₃H₅O₃)₂(aq) + FeSO₄(aq) → Fe(C₃H₅O₃)₂(aq) + CaSO₄(s)↓

Experimental Protocol: Synthesis of Ferrous Lactate from Calcium Lactate and Ferrous

Sulfate

Preparation of Reactant Solutions:

Prepare an aqueous solution of calcium lactate.

Prepare an aqueous solution of ferrous sulfate heptahydrate.

Reaction:

Slowly add the ferrous sulfate solution to the calcium lactate solution with constant stirring.

Maintain the reaction temperature between 45-50°C.

Adjust the pH to 2.5-3.0.

Continue stirring for approximately 40 minutes.[4]

Separation of Byproduct:

Allow the precipitate of calcium sulfate to settle.

Filter the mixture to remove the solid calcium sulfate. The filtrate contains the aqueous

ferrous lactate.
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Similar to the calcium lactate method, sodium lactate can be reacted with ferrous sulfate. This

method is advantageous as both reactants are highly soluble in water.

Reaction: 2Na(C₃H₅O₃)(aq) + FeSO₄(aq) → Fe(C₃H₅O₃)₂(aq) + Na₂SO₄(aq)

Experimental Protocol: Synthesis of Ferrous Lactate from Sodium Lactate and Ferrous Sulfate

Preparation of Reactant Solutions:

Prepare a concentrated aqueous solution of sodium lactate (58.2-61.4 wt%).

Prepare a concentrated aqueous solution of ferrous sulfate heptahydrate (40-50 wt%).[1]

Reaction:

Add the ferrous sulfate solution to the sodium lactate solution with stirring. The weight ratio

of the sodium lactate solution to the ferrous sulfate solution should be approximately 1:

(1.42-1.88).[1]

Maintain the reaction temperature between 35-45°C.[1]

Carry out the reaction under a protective atmosphere (e.g., carbon dioxide or hydrogen) to

prevent the oxidation of ferrous ions.[1]

Stir the mixture for 1.5-2.5 hours.[1]

Crystallization:

Ferrous lactate crystals will form during the reaction.

Isolation:

Separate the crystals from the mother liquor by filtration or centrifugation.[1]

Direct Reaction of an Iron Source with Lactic Acid
This approach involves the direct neutralization of lactic acid with a suitable iron source.
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This method is favored for its simplicity and the avoidance of sulfate or chloride ion

contamination. The reaction produces ferrous lactate, water, and carbon dioxide gas.[5]

Reaction: FeCO₃(s) + 2CH₃CH(OH)COOH(aq) → Fe(C₃H₅O₃)₂(aq) + H₂O(l) + CO₂(g)↑

Experimental Protocol: Synthesis of Ferrous Lactate from Ferrous Carbonate and Lactic Acid

Preparation of Lactic Acid Solution:

Dilute 90% lactic acid with distilled water to a concentration of 5-14%.[5]

Reaction:

Add ferrous carbonate to the lactic acid solution in a reactor. The mass-to-volume ratio of

ferrous carbonate (kg) to lactic acid solution (L) should be between 1:10 and 1:20.[5]

Add a small amount of iron powder (0.001-0.004% of the ferrous carbonate mass) to act

as a reducing agent and protect against oxidation.[5]

Stir the mixture at a temperature between 45-70°C for 2-5 hours.[5]

Clarification:

After the reaction is complete, centrifuge the mixture to remove any unreacted solids. The

supernatant is a solution of ferrous lactate.[5]

Direct reaction of metallic iron with lactic acid is another synthesis route. This method is

straightforward but can be slower due to the heterogeneous nature of the reaction.

Reaction: Fe(s) + 2CH₃CH(OH)COOH(aq) → Fe(C₃H₅O₃)₂(aq) + H₂(g)↑

Experimental Protocol: Synthesis of Ferrous Lactate from Iron Filings and Lactic Acid

Reaction Mixture:

Add high-purity iron filings to an aqueous solution of lactic acid under controlled

temperature conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://patents.google.com/patent/CN104876816A/en
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://patents.google.com/patent/CN104876816A/en
https://patents.google.com/patent/CN104876816A/en
https://patents.google.com/patent/CN104876816A/en
https://patents.google.com/patent/CN104876816A/en
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://patents.google.com/patent/CN104876816A/en
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Progression:

The reaction proceeds with the evolution of hydrogen gas.

The reaction is typically carried out until the desired concentration of ferrous lactate is

achieved.

Purification:

The resulting solution is filtered to remove any unreacted iron and other solid impurities.

Purification of Ferrous Lactate
Purification is a critical step to ensure the final product meets the stringent quality requirements

for pharmaceutical and food applications. The primary goal is to remove unreacted starting

materials, byproducts, and any ferric iron that may have formed due to oxidation.

Crystallization and Recrystallization
Crystallization is the most common method for purifying ferrous lactate. By carefully

controlling conditions such as temperature and solvent composition, highly pure crystals of

ferrous lactate can be obtained.

Experimental Protocol: Purification by Crystallization

Concentration:

The aqueous solution of ferrous lactate obtained from the synthesis step is concentrated

by evaporation, typically under reduced pressure to avoid high temperatures that could

promote oxidation.

Seeding and Crystallization:

Once the solution is sufficiently concentrated, it is cooled to induce crystallization.

Seeding with a small amount of pure ferrous lactate crystals (0.2-0.5% of the

concentrated solution mass) can be employed to control crystal size and improve yield.[5]
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The solution is stirred at a controlled speed (e.g., 30-80 rpm) at room temperature for 2-5

hours to allow for complete crystallization.[5]

Isolation of Crystals:

The crystallized ferrous lactate is separated from the mother liquor by centrifugation or

vacuum filtration.[5]

Washing:

The crystals are washed with a suitable solvent, such as ethanol (75-100%) or cold

deionized water, to remove residual mother liquor and impurities.[1][5]

Drying:

The purified crystals are dried under vacuum at a controlled temperature (e.g., 50-80°C)

for a specified duration (e.g., 30 minutes to 2 hours) to remove residual solvent and water.

[1][5]

Milling:

The dried crystals may be pulverized to obtain a fine powder of the desired particle size.[5]

Ion-Exchange Chromatography
While less common for the final purification of ferrous lactate itself, ion-exchange

chromatography is a powerful technique for purifying the lactic acid feedstock or for removing

ionic impurities from the reaction mixture. Cation-exchange resins can be used to remove

cationic impurities, while anion-exchange resins can remove anionic impurities.[6][7][8][9]

Data Presentation
The following tables summarize the quantitative data associated with the different synthesis

and purification methods described.

Table 1: Comparison of Ferrous Lactate Synthesis Methods
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Synthesis
Method

Starting
Materials

Reaction
Temperatur
e (°C)

Reaction
Time
(hours)

Reported
Yield (%)

Reported
Purity (%)

Ferrous

Carbonate +

Lactic Acid

Ferrous

Carbonate,

Lactic Acid,

Iron Powder

45 - 70 2 - 5 83 - 85 99.7 - 99.9

Sodium

Lactate +

Ferrous

Sulfate

Sodium

Lactate,

Ferrous

Sulfate

35 - 45 1.5 - 2.5 ~92 >98

Data compiled from patents CN104876816A and RU2453149C1.[1][5]

Table 2: Quality Control Parameters for Purified Ferrous Lactate

Parameter Specification Analytical Method

Assay (as C₆H₁₀FeO₆, dried

basis)
Not less than 96%

Titration with Potassium

Permanganate[10]

Ferric Iron (Fe³⁺) Not more than 0.6%
Titration with Sodium

Thiosulfate[10]

Loss on Drying Not more than 18% Vacuum drying at 100°C[10]

pH (1 in 50 solution) 5.0 - 6.0 pH meter[10]

Water Content Varies with hydrate form
Karl Fischer Titration, NIR

Spectroscopy[11]

Specifications are based on JECFA standards.[10]

Visualization of Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

synthesis and purification processes.
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Caption: Synthesis of Ferrous Lactate from Ferrous Carbonate.
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Crude Ferrous Lactate Solution

Concentration (Evaporation)
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Caption: Purification Workflow for Ferrous Lactate.

Conclusion
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The synthesis and purification of ferrous lactate can be achieved through various methods,

with the direct reaction of ferrous carbonate and lactic acid, and the double displacement

reaction of sodium lactate and ferrous sulfate being prominent examples that offer high yields

and purity. The choice of a specific synthetic route will depend on the desired scale of

production and the available starting materials. Regardless of the synthesis method, a robust

purification process, primarily centered around controlled crystallization, is essential to obtain a

final product that meets the stringent quality standards required for pharmaceutical and food-

grade applications. The detailed protocols and comparative data provided in this guide serve as

a valuable resource for professionals involved in the development and manufacturing of

ferrous lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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